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Chemical Identifier Summary

The table below summarizes the basic identifying information for Perfluorohept-3-ene from the search

results.

Property Description

CAS Registry Number 63703-15-1 [1]

Molecular Formula C7F14 [1]

Synonym (3E)-1,1,1,2,2,3,4,5,5,6,6,7,7,7-Tetradecafluorohept-3-ene [1]

Insights from Related Chemistry

While direct data on Perfluorohept-3-ene is scarce, the search results discuss the isomerization of related

terminal perfluoroolefins (like Perfluorohept-1-ene) into internal olefins like Perfluorohept-2-ene and

Perfluorohept-3-ene [2]. This process, catalyzed by substances like SbF5 or AlClxFy, indicates that these

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s3139588?utm_src=pdf-body
https://www.smolecule.com/products/s3139588?utm_src=pdf-interest
https://www.smolecule.com/products/s3139588?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/perfluorohept-3-ene-927055
https://parchem.com/chemical-supplier-distributor/perfluorohept-3-ene-927055
https://parchem.com/chemical-supplier-distributor/perfluorohept-3-ene-927055
https://www.smolecule.com/products/s3139588?utm_src=pdf-body
https://www.smolecule.com/products/s3139588?utm_src=pdf-body
http://en.notes.fluorine1.ru/contents/history/2008/6_2008/retro/index.html
https://www.smolecule.com/products/s3139588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


compounds are not entirely inert under strong Lewis acid catalysis and can undergo significant molecular

rearrangement [2].

One source also notes that a sample of Perfluorohept-1-ene contained up to 10% of its isomer, Perfluorohept-

2-ene [3], highlighting the potential for isomerization and the importance of specifying isomeric purity in

research.

The following diagram illustrates this catalytic isomerization relationship and the general stability conferred

by the perfluorinated carbon chain.
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Diagram 1: Relationship map showing the catalytic isomerization of perfluoroolefins and the inherent

stability from the perfluorinated chain.

Research and Sourcing Suggestions

Given the lack of direct experimental data in the search results, you may need to pursue alternative avenues

to find the detailed information you require.

Consult Specialized Databases: Deep technical data on properties like thermal stability often

resides in commercial chemical databases (e.g., SciFinder, Reaxys) or material safety data sheets
(MSDS) from specialized chemical suppliers like Parchem [1], Santa Cruz Biotechnology [3], or

others listed for similar compounds [4].
Review Patent Literature: Patents, such as those related to melt-processable perfluoropolymers [5],

can be excellent sources of detailed property data for precursor molecules and related compounds.
The European Patent Office (EPO) or Google Patents are good starting points.

Broaden the Search Scope: The properties of Perfluorohept-3-ene are likely similar to other
perfluoroolefins and perfluoropolyethers (PFPEs). Searching for technical data on the broader class

of perfluorinated compounds may yield relevant information on typical behavior under heat and
chemical stress [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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